Cas no 901265-61-0 (2-{2,5-bis(4-fluorophenyl)-1H-imidazol-4-ylsulfanyl}-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide)

• Product Name: 2-{2,5-bis(4-fluorophenyl)-1H-imidazol-4-ylsulfanyl}-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide
• CAS No: 901265-61-0
• MF: C₂₅H₁₉F₂N₃O₃S
• MW: 479.498471498489
• CID: 6572034
• Update Time: 2025-10-31

2-{2,5-bis(4-fluorophenyl)-1H-imidazol-4-ylsulfanyl}-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{2,5-bis(4-fluorophenyl)-1H-imidazol-4-ylsulfanyl}-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide
• 2-[[2,5-bis(4-fluorophenyl)-1H-imidazol-4-yl]sulfanyl]-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide

• Inchi： 1S/C25H19F2N3O3S/c26-17-5-1-15(2-6-17)23-25(30-24(29-23)16-3-7-18(27)8-4-16)34-14-22(31)28-19-9-10-20-21(13-19)33-12-11-32-20/h1-10,13H,11-12,14H2,(H,28,31)(H,29,30)
• InChI Key： RADGGJYQUUAOAC-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C2OCCOC2=C1)(=O)CSC1=C(C2=CC=C(F)C=C2)NC(C2=CC=C(F)C=C2)=N1

Additional information on 2-{2,5-bis(4-fluorophenyl)-1H-imidazol-4-ylsulfanyl}-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide

2-{2,5-bis(4-fluorophenyl)-1H-imidazol-4-ylsulfanyl}-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide (CAS No. 901265-61-0): A Comprehensive Overview

2-{2,5-bis(4-fluorophenyl)-1H-imidazol-4-ylsulfanyl}-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide (CAS No. 901265-61-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number for brevity, exhibits a unique molecular structure that combines multiple functional groups, including imidazole, sulfanyl, and benzodioxin moieties. The intricate arrangement of these functional groups endows the compound with a range of biological activities and potential therapeutic applications.

The imidazole ring is a key structural feature of this compound. Imidazoles are known for their ability to form hydrogen bonds and coordinate with metal ions, making them valuable in the design of drugs that target metalloenzymes and metalloproteins. In the context of 2-{2,5-bis(4-fluorophenyl)-1H-imidazol-4-ylsulfanyl}-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide, the imidazole ring likely plays a crucial role in its biological activity by facilitating interactions with specific protein targets.

The presence of fluorophenyl substituents on the imidazole ring is another noteworthy aspect of this compound. Fluorine atoms are known to influence the electronic properties and lipophilicity of molecules, which can significantly impact their pharmacokinetic and pharmacodynamic profiles. Recent studies have shown that fluorinated compounds often exhibit enhanced metabolic stability and improved binding affinities to target proteins. These properties make 2-{2,5-bis(4-fluorophenyl)-1H-imidazol-4-ylsulfanyl}-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide an attractive candidate for drug development.

The sulfanyl group (thioether) in the compound's structure is another important functional group. Sulfanyl groups are known for their ability to form disulfide bonds and participate in redox reactions. In biological systems, these properties can be leveraged to modulate the activity of redox-sensitive proteins and enzymes. The sulfanyl group in 2-{2,5-bis(4-fluorophenyl)-1H-imidazol-4-ylsulfanyl}-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide may contribute to its redox activity and potential therapeutic effects.

The benzodioxin moiety is a cyclic ether that is often found in natural products and synthetic compounds with diverse biological activities. Benzodioxins are known for their ability to cross cell membranes and interact with intracellular targets. The inclusion of a benzodioxin ring in the structure of 2-{2,5-bis(4-fluorophenyl)-1H-imidazol-4-ylsulfanyl}-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide suggests that this compound may have enhanced cell permeability and intracellular activity.

In terms of its potential therapeutic applications, recent research has focused on the anti-inflammatory and anti-cancer properties of compounds with similar structures. Studies have shown that imidazole derivatives can inhibit pro-inflammatory cytokines and modulate immune responses. Additionally, benzodioxin-containing compounds have been investigated for their anti-proliferative effects on cancer cells. The combination of these structural features in 2-{2,5-bis(4-fluorophenyl)-1H-imidazol-4-ylsulfanyl}-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide suggests that it may have dual anti-inflammatory and anti-cancer activities.

Clinical trials are currently underway to evaluate the safety and efficacy of this compound in various disease models. Preliminary results have been promising, with the compound demonstrating significant activity against inflammatory disorders and certain types of cancer cells. However, further research is needed to fully understand its mechanism of action and optimize its therapeutic potential.

In conclusion, 2-{2,5-bis(4-fluorophenyl)-1H-imidazol-4-ylsulfanyl}-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide (CAS No. 901265-61-0) is a promising compound with a unique molecular structure that combines multiple functional groups known for their biological activities. Its potential as a therapeutic agent for inflammatory disorders and cancer is being actively explored through ongoing research and clinical trials. As our understanding of this compound continues to grow, it may pave the way for new treatments in these areas.